4-(1H-1,3-benzodiazol-1-yl)phenol

• IUPAC Name: 4-(benzimidazol-1-yl)phenol
• InChI: InChI=1S/C13H10N2O/c16-11-7-5-10(6-8-11)15-9-14-12-3-1-2-4-13(12)15/h1-9,16H
• InChI Key: YPKCOJPZSAGCHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2C3=CC=C(C=C3)O
• Molecular Formula: C13H10N2O
• DSSTOX Substance ID: DTXSID101015649
• Molecular Weight: 210.23 g/mol
• CAS RN: 81376-56-9

Description

“4-(1H-1,3-benzodiazol-1-yl)phenol” is a compound that belongs to the class of organic compounds known as phenylimidazoles. These are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring through a CC or CN bond.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been reported in the literature. Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different synthetic routes for imidazole and their derived products.

Molecular Structure Analysis

The molecular structure of “4-(1H-1,3-benzodiazol-1-yl)phenol” consists of three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(1H-1,3-benzodiazol-1-yl)phenol” include a molecular weight of 300.36. It is a solid at room temperature.

Scientific Research Applications

Antioxidant Activity

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Antimicrobial Properties

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Antitumor Potential

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Acetylcholinesterase (AChE) Inhibition

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Safety and Hazards

The safety information for “4-(1H-1,3-benzodiazol-1-yl)phenol” includes hazard statements H302, H315, H319, H335, and precautionary statements P261. It is recommended to be stored in a refrigerator.

Future Directions

The future directions for “4-(1H-1,3-benzodiazol-1-yl)phenol” and similar compounds could involve further exploration of their broad range of chemical and biological properties. This could potentially lead to the development of new drugs.

Mechanism of Action

The exact mechanism of action can vary depending on the specific compound and its targets. In general, these compounds can interact with various enzymes or receptors in the body, leading to changes in cellular processes and biochemical pathways .

The pharmacokinetics, or how the compound is absorbed, distributed, metabolized, and excreted (ADME) in the body, can also vary widely. Factors that can influence this include the compound’s chemical structure, the route of administration, and individual patient factors .

The compound’s action can also be influenced by environmental factors such as pH, temperature, and the presence of other substances. These factors can affect the compound’s stability, how well it can reach its targets, and its overall efficacy .